Cas no 403519-98-2 ((2R)-2-amino-2-methyl-pent-4-ynoic acid)

• Product Name: (2R)-2-amino-2-methyl-pent-4-ynoic acid
• CAS No: 403519-98-2
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 328691
• PubChem ID: 45086552
• Update Time: 2025-09-25

(2R)-2-amino-2-methyl-pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pentynoic acid,2-amino-2-methyl-, (2R)-
• (R)-alpha-Propargylalanine
• 2-amino-2-methylpent-4-ynoic acid
• alpha-methyl-L-Propargylglycine
• H-alpha-Prg-L-Ala-OH
• (2R)-2-amino-2-methyl-pent-4-ynoic acid
• 4-Pentynoic acid, 2-amino-2-methyl-, (2R)-
• (2R)-2-amino-2-methyl-4-pentynoic acid
• (2R)-2-amino-2-methylpent-4-ynoic acid
• (r)-2-amino-2-methyl-4-pentynoic acid
• FSBNDYYRTZBHAN-ZCFIWIBFSA-N
• r-alpha-propargylalanine
• 403519-98-2
• SCHEMBL600730
• alpha-methyl-D-Propargylglycine
• CS-0452172
• (R)-2-amino-2-methylpent-4-ynoic acid
• AKOS006302464
• 4-Pentynoicacid,2-amino-2-methyl-,(2R)-
• AT32910

• MDL： MFCD10567139
• Inchi： 1S/C6H9NO2/c1-3-4-6(2,7)5(8)9/h1H,4,7H2,2H3,(H,8,9)/t6-/m1/s1
• InChI Key： FSBNDYYRTZBHAN-ZCFIWIBFSA-N
• SMILES： OC([C@@](C)(CC#C)N)=O

Computed Properties

• Exact Mass: 127.06300
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 0.51200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives